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Compound of Interest

Compound Name: Tocopherol calcium succinate

Cat. No.: B087740

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of
Tocopherol Calcium Succinate in common laboratory solvents. Designed for researchers,
scientists, and professionals in drug development, this document compiles available data to
facilitate the use of this compound in experimental settings.

Executive Summary

Tocopherol Calcium Succinate, a calcium salt of a tocopherol succinate, is a derivative of
Vitamin E. Understanding its solubility is critical for the formulation of delivery systems, in vitro
and in vivo testing, and various analytical procedures. This guide summarizes the qualitative
and quantitative solubility of Tocopherol Calcium Succinate and its closely related acid form,
D-a-Tocopherol Succinate, providing a clear reference for laboratory work.

Solubility Data

The solubility of Tocopherol Calcium Succinate and its acid form varies significantly across
different solvents, reflecting its lipophilic nature. The following table summarizes the available
solubility data from official monographs and scientific literature.
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Solubility Quantitative o
Solvent Compound T Citation
Classification Data
Tocopherol )
] Practically
Water Calcium - [1]
_ Insoluble
Succinate
D-a-Tocopherol Practically
Water ) Insoluble [21[31[4]1[5][6]
Succinate Insoluble
Tocopherol ]
] Practically
Ethanol (95%) Calcium - [1]
) Insoluble
Succinate
Anhydrous D-a-Tocopherol 25 mg/mL (47.1
, Soluble [2131[4]15]16]
Ethanol Succinate mM)
Tocopherol
Chloroform Calcium Freely Soluble - [1]
Succinate
D-a-Tocopherol
Chloroform ) Soluble 50 mg/mL
Succinate
Tocopherol
Carbon ]
) Calcium Freely Soluble - [1]
Tetrachloride )
Succinate
Tocopherol ]
] Practically
Acetone Calcium - [1]
) Insoluble
Succinate
D-a-Tocopherol
Acetone ) Soluble - [2][31[4][5]
Succinate
Methylene D-a-Tocopherol
_ _ Very Soluble - [21[31[4]5]
Chloride Succinate
Dissolves, but
] ) Tocopherol
Acetic Acid ] may become
Calcium Soluble ] [1]
(100%) ) turbid upon
Succinate ]
standing
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Dimethyl

) D-a-Tocopherol 100 mg/mL
Sulfoxide ) Soluble [6]
Succinate (188.4 mM)
(DMSO0)
D-a-Tocopherol
Ether ) Soluble -
Succinate
] D-a-Tocopherol
Vegetable Oils Soluble -

Succinate

Experimental Protocols

While specific quantitative solubility studies for Tocopherol Calcium Succinate are not widely
published, a general protocol for determining solubility in common laboratory solvents can be
established. The following outlines a standard procedure.

Materials

e Tocopherol Calcium Succinate

o Selected solvents (e.g., water, ethanol, DMSO, chloroform)
e Analytical balance

o Vortex mixer

e Centrifuge

¢ High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis or Mass Spectrometry)

¢ Volumetric flasks and pipettes

Procedure

o Preparation of Saturated Solutions:

o Add an excess amount of Tocopherol Calcium Succinate to a known volume of the
selected solvent in a sealed vial.
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o Agitate the mixture at a constant temperature (e.g., 25 °C) for a defined period (e.g., 24-48
hours) to ensure equilibrium is reached. A vortex mixer or shaker can be used.

o Separation of Undissolved Solute:

o Centrifuge the vials at a high speed to pellet the undissolved solid.
e Sample Analysis:

o Carefully withdraw a known volume of the supernatant.

o Dilute the supernatant with a suitable solvent to a concentration within the linear range of
the analytical method.

o Quantify the concentration of the dissolved Tocopherol Calcium Succinate using a
validated HPLC method.

o Data Reporting:
o Express the solubility in terms of mg/mL or molarity.

A patent for the synthesis of Tocopherol Calcium Succinate also provides a method for its
preparation and subsequent analysis, which involves dissolving the compound in methanol
during the reaction and later analyzing it via infrared spectrometry and calcium analysis.[7]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of a
chemical compound such as Tocopherol Calcium Succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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